5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95%

• IUPAC Name: ethyl 2-fluoro-4-[3-hydroxy-5-(trifluoromethyl)phenyl]benzoate
• InChI: InChI=1S/C16H12F4O3/c1-2-23-15(22)13-4-3-9(7-14(13)17)10-5-11(16(18,19)20)8-12(21)6-10/h3-8,21H,2H2,1H3
• InChI Key: FWNAWIXXAMTKCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)O)C(F)(F)F)F
• Molecular Formula: C16H12F4O3
• DSSTOX Substance ID: DTXSID40686746
• Molecular Weight: 328.26 g/mol
• CAS RN: 1261902-96-8

Description

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95% (5-E3F-3TFP) is a fluorinated phenol derivative that has been used in a variety of scientific research applications due to its unique properties. This compound is a colorless solid with a melting point of 113-115°C and has a molecular weight of 320.3 g/mol. It is soluble in various organic solvents, including methanol, ethanol, and acetone. 5-E3F-3TFP has been used in a variety of scientific research applications, including synthesis, drug design, and biochemistry.

Scientific Research Applications

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95% has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other fluorinated compounds, such as 4-fluoro-3-trifluoromethylphenol. It has also been used as a model compound for drug design studies, as well as in biochemistry studies to investigate the structure and function of enzymes.

Mechanism of Action

The mechanism of action of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95% is not well understood. However, it is believed that the fluorine atoms on the molecule interact with the active site of an enzyme, which can affect its activity. Additionally, the compound can also interact with other molecules in the cell, such as proteins and lipids, which can affect the activity of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95% are not well understood. However, it has been shown to have an inhibitory effect on the activity of several enzymes, such as cytochrome P450 and monoamine oxidase. Additionally, it has been reported to have an inhibitory effect on the growth of several bacterial species.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95% in lab experiments is that it is a readily available and relatively inexpensive compound. Additionally, it can be used as a model compound for drug design studies, as well as in biochemistry studies to investigate the structure and function of enzymes. However, the compound can be toxic in high concentrations and should be handled with caution.

Future Directions

There are several potential future directions for research involving 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95%. These include investigating the mechanism of action of the compound, exploring its biochemical and physiological effects, and developing methods to synthesize derivatives of the compound. Additionally, further research could be done to investigate the potential therapeutic applications of the compound. Finally, it could be used as a model compound to study the structure and function of enzymes, as well as to design new drugs.

Synthesis Methods

The synthesis of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95% has been reported by several groups. The most common method involves the reaction of 4-fluorophenol with ethyl chloroformate in the presence of a base, such as triethylamine. The resulting product is then purified by recrystallization. This method has been reported to yield 95% pure 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-trifluoromethylphenol, 95%.